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Compound of Interest

Compound Name: Triclabendazole-13C-d3

Cat. No.: B10823135

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step information for the safe and compliant disposal of

Triclabendazole-13C-d3.

Triclabendazole-13C-d3 is a stable isotope-labeled form of Triclabendazole and is not

radioactive.[1][2] Therefore, its disposal does not typically require the specialized handling

procedures associated with radioactive waste.[1] However, the chemical properties of the

parent compound and any associated hazards must be fully considered.

Hazard Identification
Triclabendazole-13C-d3 is classified as a substance that may cause damage to organs

through prolonged or repeated exposure. The unlabeled compound is also noted as being very

toxic to aquatic life with long-lasting effects.[3] Therefore, it is imperative that this compound

and its containers are not disposed of in the regular trash or discharged into sewer systems.
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Adherence to local, regional, and national regulations for hazardous waste is mandatory. The

following steps provide a general framework for the proper disposal of Triclabendazole-13C-
d3:

Consult Institutional Guidelines: Before proceeding, review your institution's specific

hazardous waste management procedures. Your Environmental Health and Safety (EHS)

department will provide definitive guidance and resources.

Waste Segregation:

Do not mix Triclabendazole-13C-d3 waste with general laboratory trash.

Keep this waste stream separate from radioactive waste and other incompatible chemical

waste.

Container Selection and Labeling:

Use a leak-proof, sealable container appropriate for chemical waste. The container must

be in good condition and compatible with the waste material.

Clearly label the container with the words "Hazardous Waste."

The label must accurately identify the contents, including "Triclabendazole-13C-d3" and

any solvents or other chemicals present in the waste mixture. Do not use abbreviations or

chemical formulas.

Waste Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the container is kept closed except when adding waste.

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong bases, strong reducing agents, and oxidizing agents.

Arrange for Pickup and Disposal:
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Contact your institution's EHS or hazardous waste management office to schedule a

pickup.

The ultimate disposal method will be determined by the licensed hazardous waste

disposal facility and may include controlled incineration with flue gas scrubbing or other

approved chemical destruction methods.

Disposal of Empty Containers:

Empty containers that held Triclabendazole-13C-d3 must also be disposed of as

hazardous waste unless properly decontaminated.

Procedures such as triple rinsing with a suitable solvent may be required. The rinseate

must be collected and disposed of as hazardous waste. Consult your EHS office for

specific instructions on container decontamination and disposal.

Quantitative Data Summary
No specific quantitative limits for disposal (e.g., concentration thresholds) were identified in the

available safety data sheets. Disposal decisions should be based on the hazardous

characteristics of the compound, regardless of concentration.

Parameter Value Reference

Waste Classification Hazardous Waste

Primary Hazard

May cause damage to organs

through prolonged or repeated

exposure

Environmental Hazard

Very toxic to aquatic life with

long lasting effects (for parent

compound)

Radioactivity Not radioactive
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The following diagram illustrates the decision-making process for the proper disposal of

Triclabendazole-13C-d3.

Start: Triclabendazole-13C-d3 Waste Generated

Is the waste radioactive?

No, it is a stable isotope-labeled compound.

No

Consult Safety Data Sheet (SDS) for chemical hazards.

Is the chemical hazardous?

Yes. Treat as Hazardous Chemical Waste.

Yes

Segregate from other waste streams.

Use a sealed, compatible container. Label with 'Hazardous Waste' and full chemical name.

Store in designated Satellite Accumulation Area.

Contact Institutional EHS for disposal.

End: Compliant Disposal
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Click to download full resolution via product page

Caption: Disposal decision workflow for Triclabendazole-13C-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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